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Compound of Interest

Compound Name: PKCiota-IN-2

Cat. No.: B11928724 Get Quote

Essential Safety and Handling Guide for
PKCiota-IN-2
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling PKCiota-IN-2. The following procedural steps and

recommendations are designed to ensure safe operational use and proper disposal of this

potent and selective PKCι inhibitor.

Disclaimer: A formal Safety Data Sheet (SDS) for PKCiota-IN-2 was not publicly available at

the time of this writing. The following guidance is based on standard laboratory practices for

handling potent, small-molecule kinase inhibitors and information available from chemical

suppliers. It is imperative to supplement this guide with your institution's specific safety

protocols.

Chemical and Physical Properties
A summary of the key chemical and physical properties of PKCiota-IN-2 is provided below.
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Property Value Source

Molecular Formula C24H21N5O [1][2]

Molecular Weight 395.46 g/mol [1]

CAS Number 2230055-52-2 [1][2]

Form
Typically supplied as a powder

or in a DMSO solution.
[1]

Purity >98% (HPLC) [3]

Solubility
Soluble in DMSO (e.g., 60

mg/mL).
[1]

Intended Use
For research purposes only.

Not for human consumption.
[1][2]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling PKCiota-IN-2 to minimize

exposure risk.

PPE Category Specific Recommendations

Hand Protection
Nitrile gloves are required. Change gloves

immediately if contaminated.

Eye Protection
ANSI-approved safety glasses with side shields

or chemical splash goggles are mandatory.

Body Protection A buttoned lab coat must be worn at all times.

Respiratory Protection

When handling the powder form outside of a

certified chemical fume hood, a properly fitted

NIOSH-approved respirator is recommended.

Operational Plan: From Receipt to Disposal
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A systematic approach to handling PKCiota-IN-2 is essential for laboratory safety and

experimental integrity.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage of Powder: Store the powdered form of PKCiota-IN-2 at -20°C for long-term stability

(up to 3 years).[1][2]

Storage of Solutions: If purchased or prepared in a solvent such as DMSO, store the solution

at -80°C for up to 1 year.[1][4] To prevent degradation from repeated freeze-thaw cycles, it is

recommended to aliquot the solution into single-use volumes.[4]

Shipping: The compound may be shipped at ambient temperature or with blue ice; this will

not affect product quality.[1]

Preparation of Solutions
Use a Fume Hood: All handling of the powdered compound and preparation of stock

solutions should be performed in a certified chemical fume hood to prevent inhalation of

airborne particles.

Dissolution: To prepare a solution, use an appropriate solvent such as DMSO. Sonication

may be recommended to aid dissolution.[1]

Labeling: Clearly label all prepared solutions with the compound name, concentration,

solvent, date of preparation, and appropriate hazard warnings.

Experimental Use
Containment: When using PKCiota-IN-2 in experiments, ensure proper containment

measures are in place to prevent spills and aerosol generation.

Avoid Contamination: Use dedicated laboratory equipment or thoroughly clean equipment

after use to prevent cross-contamination.

Spill Management
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Small Spills: For small spills, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand) and place it in a sealed container for chemical waste disposal. Clean the

spill area with an appropriate solvent and then soap and water.

Large Spills: In the event of a large spill, evacuate the area and follow your institution's

emergency procedures for chemical spills.

Disposal Plan
All waste containing PKCiota-IN-2 must be treated as hazardous chemical waste.

Solid Waste: Dispose of unused powder, contaminated gloves, and other solid materials in a

designated hazardous waste container.

Liquid Waste: Collect all solutions containing PKCiota-IN-2 in a sealed, properly labeled

hazardous waste container. Do not pour down the drain.

Disposal Vendor: Follow your institution's guidelines for the final disposal of chemical waste

through a licensed environmental services vendor.

Safety and Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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